Cas no 574744-81-3 (3-(azidomethyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(azidomethyl)-1-methyl-1H-pyrazole
• CAS No: 574744-81-3
• MF: C₅H₇N₅
• MW: 137.142579317093
• MDL: MFCD24229592
• CID: 4044882
• PubChem ID: 12027908
• Update Time: 2025-05-25

3-(azidomethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(azidomethyl)-1-methyl-
• 3-(azidomethyl)-1-methyl-1H-pyrazole
• SCHEMBL17846282
• 574744-81-3
• EN300-281626

• MDL： MFCD24229592
• Inchi： 1S/C5H7N5/c1-10-3-2-5(8-10)4-7-9-6/h2-3H,4H2,1H3
• InChI Key： RYRIGEUZBOKWGQ-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(CN=[N+]=[N-])=N1

Computed Properties

• Exact Mass: 137.07014524Da
• Monoisotopic Mass: 137.07014524Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.2Ų

Additional information on 3-(azidomethyl)-1-methyl-1H-pyrazole

Recent Advances in the Study of 3-(Azidomethyl)-1-methyl-1H-pyrazole (CAS: 574744-81-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(azidomethyl)-1-methyl-1H-pyrazole (CAS: 574744-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and click chemistry. This research briefing aims to provide an overview of the latest advancements related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent studies have demonstrated the utility of 3-(azidomethyl)-1-methyl-1H-pyrazole as a key intermediate in the synthesis of novel heterocyclic compounds. Its azide functional group enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it a valuable tool for bioconjugation and the development of targeted drug delivery systems. Researchers have successfully employed this compound to create bioactive molecules with enhanced pharmacokinetic properties.

In the context of drug discovery, 3-(azidomethyl)-1-methyl-1H-pyrazole has been investigated for its potential as a scaffold for kinase inhibitors. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising activity against specific kinase targets, which are implicated in various cancers and inflammatory diseases. The compound's structural features allow for facile modification, enabling the exploration of diverse pharmacophores.

Another area of interest is the use of 3-(azidomethyl)-1-methyl-1H-pyrazole in proteomics and chemical biology. Its azide group facilitates the labeling and tracking of biomolecules, aiding in the study of protein-protein interactions and cellular pathways. Recent work has demonstrated its efficacy in photoaffinity labeling experiments, where it serves as a photoreactive probe to capture transient interactions in biological systems.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-(azidomethyl)-1-methyl-1H-pyrazole. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges associated with its synthesis. These improvements are critical for scaling up production and ensuring the compound's availability for further research and development.

Looking ahead, the potential applications of 3-(azidomethyl)-1-methyl-1H-pyrazole in personalized medicine and targeted therapies are particularly exciting. Its compatibility with bioorthogonal chemistry opens doors for innovative approaches in diagnostics and treatment. Ongoing research is focused on exploring its role in the development of next-generation therapeutics, including antibody-drug conjugates and small-molecule prodrugs.

In conclusion, 3-(azidomethyl)-1-methyl-1H-pyrazole (CAS: 574744-81-3) represents a multifaceted compound with broad utility in chemical biology and pharmaceutical research. Its unique chemical properties and adaptability make it a valuable asset in drug discovery and bioconjugation strategies. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing biomedical science.